(2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine

• IUPAC Name: (2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine
• InChI: InChI=1S/C19H27N3O/c1-3-17(15-9-6-5-7-10-15)21-18-11-8-12-23-19(18)16-13-20-22(4-2)14-16/h5-7,9-10,13-14,17-19,21H,3-4,8,11-12H2,1-2H3/t17?,18-,19+/m1/s1
• InChI Key: GVQVEQZHWAZLLQ-CPSIJMPNSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC2CCCOC2C3=CN(N=C3)CC
• Isomeric SMILES: CCC(C1=CC=CC=C1)N[C@@H]2CCCO[C@H]2C3=CN(N=C3)CC
• Molecular Formula: C19H27N3O
• Molecular Weight: 313.4 g/mol

Description

(2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine, also known as EPPA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. EPPA is a chiral compound, which means that it has two mirror-image forms that are not superimposable. The (2S,3R) form of EPPA has been found to have pharmacological activity and is the focus of

Mechanism of Action

The exact mechanism of action of (2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine is not fully understood. However, it has been suggested that this compound may act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is involved in the transmission of pain signals and has been implicated in the development of neuropathic pain and addiction.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In animal models, this compound has been shown to reduce pain sensitivity and inflammation. It has also been found to reduce drug-seeking behavior and withdrawal symptoms in animal models of addiction. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using (2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine in lab experiments is its specificity for the (2S,3R) form. This allows researchers to study the effects of this particular form of the compound without interference from other forms. However, one limitation is that this compound has not yet been studied extensively in human subjects, so its potential therapeutic applications in humans are not yet fully understood.

Future Directions

There are several future directions for research on (2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine. One area of research is to further investigate its potential therapeutic applications in humans, particularly in the treatment of neuropathic pain and addiction. Another area of research is to study the mechanism of action of this compound in more detail, in order to better understand how it produces its effects. Additionally, researchers may explore the potential of this compound as a starting point for the development of new drugs with similar pharmacological activity.

Synthesis Methods

The synthesis of (2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine has been described in the scientific literature. One method involves the reaction of 1-ethyl-4-(2-hydroxyethyl)pyrazole with (S)-N-Boc-3-amino-1-phenylpropan-2-ol in the presence of a Lewis acid catalyst. The resulting intermediate is then deprotected and cyclized to produce the desired product.

Scientific Research Applications

(2S,3R)-2-(1-ethylpyrazol-4-yl)-N-(1-phenylpropyl)oxan-3-amine has been investigated for its potential therapeutic applications in various areas of medicine. One area of research has been in the treatment of neuropathic pain. This compound has been found to have analgesic effects in animal models of neuropathic pain. It has also been studied for its potential use in the treatment of drug addiction. This compound has been shown to reduce drug-seeking behavior in animal models of addiction.